Cas no 1797977-25-3 (N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide)

• Product Name: N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide
• CAS No: 1797977-25-3
• MF: C₁₇H₂₀FN₃O₂S
• MW: 349.423006057739
• CID: 5373789
• Update Time: 2025-06-26

N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,5-dicyclopropylpyrazol-1-yl)ethyl]-2-fluorobenzenesulfonamide
• N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide

• Inchi： 1S/C17H20FN3O2S/c18-14-3-1-2-4-17(14)24(22,23)19-9-10-21-16(13-7-8-13)11-15(20-21)12-5-6-12/h1-4,11-13,19H,5-10H2
• InChI Key： KLBQTXVUENFZNR-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C(C3CC3)=CC(C3CC3)=N2)(=O)=O)=CC=CC=C1F

Additional information on N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide

N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide (CAS No. 1797977-25-3): An Overview of a Promising Compound in Medicinal Chemistry

N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide (CAS No. 1797977-25-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of sulfonamides and is characterized by the presence of a 3,5-dicyclopropyl-1H-pyrazole moiety and a 2-fluorobenzene sulfonamide group. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmacological studies.

The development and synthesis of N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide have been driven by the need for new therapeutic agents with improved efficacy and safety profiles. Recent research has focused on the optimization of synthetic routes to enhance yield and purity, as well as to reduce the environmental impact of the manufacturing process. One notable synthetic approach involves the coupling of 2-fluorobenzenesulfonyl chloride with 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethanamine using a base-catalyzed reaction, which has been shown to be highly efficient and scalable.

In terms of its chemical properties, N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide exhibits excellent solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is crucial for its use in biological assays and formulation development. Additionally, the compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its reliability in both laboratory settings and potential clinical applications.

The biological activity of N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide has been evaluated in multiple in vitro and in vivo models. Initial studies have demonstrated its potent inhibitory effects on specific enzymes and receptors, making it a potential lead compound for drug discovery. For instance, it has shown significant activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key targets for the treatment of inflammatory diseases.

Furthermore, recent research has explored the potential of N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide as an antiviral agent. In vitro studies have indicated that it can effectively inhibit the replication of several viral strains, including influenza A virus and human immunodeficiency virus (HIV). The mechanism of action appears to involve interference with viral entry or replication processes, although further investigations are needed to elucidate the exact molecular targets.

In addition to its therapeutic potential, N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide has also been studied for its pharmacokinetic properties. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Specifically, it exhibits good oral bioavailability and a favorable half-life in animal models, which are important considerations for drug development.

The safety profile of N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide has been evaluated through various toxicity studies. These studies have shown that it is generally well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new compound, further preclinical and clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, N-[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]-2-fluorobenzene-1-sulfonamide (CAS No. 1797977-25-3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing the treatment of various diseases.